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Compound of Interest

Compound Name: o-Menthan-8-ol

Cat. No.: B15290968 Get Quote

Introduction

o-Menthan-8-ol, a saturated monoterpenoid alcohol, is one of the isomers of menthan-8-ol. Its

thermochemical properties are of interest to researchers in fields such as flavor and fragrance,

materials science, and drug development for understanding its stability, reactivity, and phase

behavior. This technical guide provides a summary of available thermochemical data for o-
Menthan-8-ol. It is important to note that experimentally determined thermochemical data for

o-Menthan-8-ol is not readily available in the current scientific literature. Therefore, this guide

presents computed data for o-Menthan-8-ol and, for comparative purposes, available data for

the closely related isomer, p-Menthan-8-ol. Additionally, generalized experimental protocols for

determining key thermochemical properties of such compounds are detailed.

Thermochemical Data
The following tables summarize the available computed thermochemical and physical property

data for o-Menthan-8-ol and the corresponding available data for p-Menthan-8-ol.

Table 1: Computed Physicochemical and Thermochemical Properties of o-Menthan-8-ol
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Property Value Unit Source

Molecular Formula C10H20O PubChem[1]

Molecular Weight 156.26 g/mol PubChem[1]

XLogP3 2.8 PubChem[1]

Hydrogen Bond Donor

Count
1 PubChem[1]

Hydrogen Bond

Acceptor Count
1 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Exact Mass 156.151415257 Da PubChem[1]

Monoisotopic Mass 156.151415257 Da PubChem[1]

Topological Polar

Surface Area
20.2 Å² PubChem[1]

Heavy Atom Count 11 PubChem[1]

Complexity 129 PubChem[1]

Table 2: Physicochemical and Thermochemical Properties of p-Menthan-8-ol
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Property Value Unit Source

Experimental

Properties

Boiling Point 205.00 to 208.00 °C @ 760.00 mm Hg
The Good Scents

Company, HMDB[2]

Melting Point 32.00 to 35.00 °C @ 760.00 mm Hg

Specific Gravity 0.90700 to 0.90900 @ 25.00 °C
The Good Scents

Company[3]

Refractive Index 1.46500 to 1.46700 @ 20.00 °C
The Good Scents

Company[3]

Flash Point 190.00 °F. TCC ( 87.78 °C. )
The Good Scents

Company[3]

Vapor Pressure 0.039000
mmHg @ 25.00 °C

(est)

The Good Scents

Company[4]

Computed Properties

Standard Gibbs free

energy of formation

(gf)

-164.18 kJ/mol Joback Method[5]

Enthalpy of formation

at standard conditions

(hf)

-510.58 kJ/mol Joback Method[5]

Enthalpy of fusion at

standard conditions

(hfus)

15.12 kJ/mol Joback Method[5]

Enthalpy of

vaporization at

standard conditions

(hvap)

50.29 kJ/mol Joback Method[5]

Ideal gas heat

capacity (cpg)
458.11 J/mol×K @ 561.90 K Joback Method[5]
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Experimental Protocols
While specific experimental data for o-Menthan-8-ol is lacking, the following are detailed,

generalized methodologies for determining the key thermochemical properties of a liquid

organic compound such as a menthanol isomer.

1. Determination of Enthalpy of Combustion and Formation by Bomb Calorimetry

The standard enthalpy of combustion can be determined using a bomb calorimeter.

Apparatus: Isoperibol bomb calorimeter, oxygen cylinder with pressure regulator, pellet

press, crucible, fuse wire, and a calibrated thermometer or temperature sensor.

Procedure:

A precisely weighed sample of o-Menthan-8-ol (typically encapsulated in a gelatin

capsule for liquids) is placed in a crucible within the bomb.

A fuse wire is connected to the ignition circuit and positioned to be in contact with the

sample.

The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.

The bomb is submerged in a known mass of water in the calorimeter jacket.

The initial temperature of the water is recorded.

The sample is ignited by passing an electric current through the fuse wire.

The temperature of the water is monitored and recorded at regular intervals until a

maximum temperature is reached and the system begins to cool.[6][7][8]

The heat capacity of the calorimeter is determined by combusting a standard substance

with a known enthalpy of combustion (e.g., benzoic acid).

The enthalpy of combustion of the sample is calculated from the temperature rise, the heat

capacity of the calorimeter, and the mass of the sample.
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The standard enthalpy of formation can then be calculated from the enthalpy of

combustion using Hess's Law, along with the known standard enthalpies of formation of

CO2 and H2O.

2. Determination of Heat Capacity and Enthalpy of Fusion by Differential Scanning Calorimetry

(DSC)

Differential scanning calorimetry is a rapid and accurate method for determining the heat

capacity and enthalpy of phase transitions.[9][10][11][12][13]

Apparatus: A differential scanning calorimeter with a suitable cooling system, sample pans

(hermetically sealed for volatile liquids), and a reference standard with a known heat

capacity (e.g., sapphire).

Procedure for Heat Capacity:

An empty sample pan and lid are weighed.

The sample pan is filled with o-Menthan-8-ol and hermetically sealed to prevent

vaporization. The pan is reweighed to determine the sample mass.

A baseline is established by running the DSC with an empty sample pan and an empty

reference pan over the desired temperature range (e.g., -100 to 100 °C) at a controlled

heating rate (e.g., 20 °C/min).[9][10]

A sapphire standard of known mass is run under the same conditions to calibrate the heat

flow signal.

The sample is then run under the identical temperature program.

The specific heat capacity of the sample is calculated by comparing the heat flow to the

sample with the heat flow to the sapphire standard at a given temperature.[10]

Procedure for Enthalpy of Fusion:

The sample is cooled to a temperature below its expected melting point.

The sample is then heated at a constant rate through its melting transition.
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The DSC records the heat flow required to maintain the sample at the same temperature

as the reference.

The endothermic peak corresponding to melting is integrated to determine the enthalpy of

fusion.

3. Determination of Enthalpy of Vaporization by Vapor Pressure Measurement

The enthalpy of vaporization can be determined by measuring the vapor pressure of the liquid

as a function of temperature and applying the Clausius-Clapeyron equation.[14][15][16][17]

Apparatus: A system for measuring vapor pressure, which can include a static or dynamic

measurement setup, a temperature-controlled bath, and a pressure transducer.

Procedure:

A sample of o-Menthan-8-ol is placed in a container connected to a pressure

measurement system. The system is evacuated to remove air.

The temperature of the sample is precisely controlled using a thermostat.

The system is allowed to reach equilibrium at a set temperature, and the vapor pressure is

recorded.

This measurement is repeated at several different temperatures.

The natural logarithm of the vapor pressure (ln P) is plotted against the reciprocal of the

absolute temperature (1/T).

According to the Clausius-Clapeyron equation, the slope of this plot is equal to -ΔHvap/R,

where R is the ideal gas constant. The enthalpy of vaporization (ΔHvap) can then be

calculated from the slope of the line.[15]

Diagrams
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Caption: Experimental workflow for thermochemical analysis.

This guide serves as a resource for researchers and professionals by consolidating the

available computed data for o-Menthan-8-ol, providing comparative data for its p-isomer, and

detailing the standard experimental protocols for the determination of key thermochemical

properties. The provided workflow diagram illustrates the interconnectedness of these

experimental techniques in obtaining a comprehensive thermochemical profile of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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